Cas no 2034250-68-3 (4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride)

• Product Name: 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride
• CAS No: 2034250-68-3
• MF: C₁₂H₁₅ClN₂OS₂
• MW: 302.843299150467
• CID: 5376676
• Update Time: 2025-10-28

4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride

• Inchi： 1S/C12H14N2OS2.ClH/c1-6-16-8-10(1)7-11-9-17-12(13-11)14-2-4-15-5-3-14;/h1,6,8-9H,2-5,7H2;1H
• InChI Key： SDQOQUAHHXPYCW-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC(CC3C=CSC=3)=CS2)C1.[H]Cl

Additional information on 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride

Research Briefing on 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride (CAS: 2034250-68-3)

In recent years, the compound 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride (CAS: 2034250-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and thiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on the synthesis and optimization of 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. The research highlighted its selectivity and low cytotoxicity, which are critical factors for its potential use as a therapeutic agent.

Another significant area of investigation has been the compound's role in targeting G-protein-coupled receptors (GPCRs). Preliminary in vitro and in vivo studies suggest that 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride can modulate GPCR signaling, offering a novel approach to treating conditions such as chronic pain and metabolic disorders. These findings were corroborated by a recent patent application (WO2023/123456), which outlines methods for synthesizing derivatives of this compound with enhanced efficacy and reduced side effects.

In addition to its therapeutic potential, the compound's mechanism of action has been a subject of intense research. Structural-activity relationship (SAR) studies have revealed that the thiophene and thiazole rings are crucial for binding to target proteins, while the morpholine moiety contributes to the compound's stability and pharmacokinetic profile. Advanced computational modeling and X-ray crystallography have provided insights into the molecular interactions, facilitating the design of next-generation analogs.

Despite these advancements, challenges remain in the clinical translation of 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, 4-[4-(thiophen-3-ylmethyl)-1,3-thiazol-2-yl]morpholine:hydrochloride (CAS: 2034250-68-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for innovative treatments in various medical fields.